Hydroxy cyclohexadienone

• CAS No.: 6008-16-8
• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: 6-hydroxycyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C6H6O2/c7-5-3-1-2-4-6(5)8/h1-5,7H
• InChI Key: OMDZIQQFRGDFAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(C(=O)C=C1)O

Description

Hydroxy cyclohexadienone is a useful research compound. Its molecular formula is C6H6O2 and its molecular weight is 110.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The Grignard reagent of 4-chloro-N-methylpiperidine (60 g, 0.47 moles) is prepared as in Example 3A. To this is added a solution of 23 g (0.155 moles) dihydrocoumarin in 100 ml tetrahydrofuran over 20 minutes (reaction is refluxed). Refluxed for 31/2 hours. The flask is cooled in an ice bath and saturated ammonium chloride solution is added (200 ml). The layers are separated and the aqueous extracted with tetrahydrofuran. The organics are dried (magnesium sulfate) and evaporated. The residue, after an acid-base extraction, yield 13 g from the organics. Carbon dioxide is bubbled through the aqueous which is then extracted with dichloromethane. These organics are dried and evaporated to yield 26 g. Chromatography (basic alumina, activity III, chloroform) afforded 17.7 g (46%) crystalline keto-phenol.